Cas no 1864061-09-5 (3-Methoxyspiro[3.3]heptan-1-ol)

3-Methoxyspiro[3.3]heptan-1-ol structure
1864061-09-5 structure
Product Name:3-Methoxyspiro[3.3]heptan-1-ol
CAS No:1864061-09-5
MF:C8H14O2
MW:142.195562839508
MDL:MFCD29041150
CID:4625249
PubChem ID:121552589
Update Time:2023-08-10

3-Methoxyspiro[3.3]heptan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-methoxyspiro[3.3]heptan-1-ol
    • 3-Methoxyspiro[3.3]heptan-1-ol
    • MDL: MFCD29041150
    • Inchi: 1S/C8H14O2/c1-10-7-5-6(9)8(7)3-2-4-8/h6-7,9H,2-5H2,1H3
    • InChI Key: AAGHXCGCSWYTMW-UHFFFAOYSA-N
    • SMILES: O(C)C1CC(C21CCC2)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.5

3-Methoxyspiro[3.3]heptan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1864061-09-5 95%
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Enamine
EN300-244623-0.5g
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Enamine
EN300-244623-1.0g
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Enamine
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Enamine
EN300-244623-10.0g
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Enamine
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